Cas no 677000-36-1 (Mal-amido-PEG2-amine)

• Product Name: Mal-amido-PEG2-amine
• CAS No: 677000-36-1
• MF: C₁₃H₂₁N₃O₅
• MW: 299.32294344902
• CID: 6806842
• PubChem ID: 90184424
• Update Time: 2025-10-29

Mal-amido-PEG2-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15750346
• Mal-PEG-NH2
• N-(2-(2-(2-Aminoethoxy)ethoxy)ethyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamide
• 677000-36-1
• 1207751-12-9
• Mal-PEG-Amine, MW 20,000
• MAL-PEG-NH2 (AVERAGE MW5000)
• 1H-Pyrrole-1-propanamide,N-[2-[2-(2-aminoethoxy)ethoxy]ethyl]-2,5-dihydro-2,5-dioxo-
• BP-25412
• AT41818
• Mal-amido-PEG2-amine
• Poly(oxy-1,2-ethanediyl), I+/--(2-aminoethyl)-I-[2-[[3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]ethoxy]-
• N-[2-[2-(2-aminoethoxy)ethoxy]ethyl]-3-(2,5-dioxopyrrol-1-yl)propanamide
• DTXSID401106037
• F88758

• Inchi： 1S/C13H21N3O5/c14-4-7-20-9-10-21-8-5-15-11(17)3-6-16-12(18)1-2-13(16)19/h1-2H,3-10,14H2,(H,15,17)
• InChI Key： VGJOPSXCTNQTGQ-UHFFFAOYSA-N
• SMILES： O(CCOCCN)CCNC(CCN1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 299.14812078Da
• Monoisotopic Mass: 299.14812078Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 111Ų

Additional information on Mal-amido-PEG2-amine

Mal-amido-PEG2-amine (CAS No. 677000-36-1): A Versatile Building Block in Modern Chemical Biology and Drug Development

Mal-amido-PEG2-amine, chemically designated as N-(2-aminoethyl)-N'-((2-(2-hydroxyethyl)amino)carbonyl)glycine, is a significant compound in the realm of chemical biology and pharmaceutical research. With the CAS number 677000-36-1, this molecule has garnered attention for its multifaceted applications, particularly in the design and synthesis of bioconjugates, drug delivery systems, and therapeutic agents. The presence of both amido and polyethylene glycol (PEG) functional groups imparts unique properties that make it a valuable intermediate in various synthetic protocols.

The compound’s structure, featuring a Mal-amido moiety linked to a PEG2 unit, provides a balanced solubility profile and enhanced biocompatibility. These characteristics are particularly advantageous in biomedical applications where low immunogenicity and prolonged circulation time are critical. Recent advancements in polymer chemistry have highlighted the role of PEGylated compounds in improving the pharmacokinetic properties of therapeutic proteins and nucleic acids. Mal-amido-PEG2-amine serves as an excellent precursor for such modifications, enabling the creation of stable and functional conjugates.

In the context of drug development, Mal-amido-PEG2-amine has been utilized in the synthesis of targeted therapeutics that exhibit improved efficacy and reduced side effects. For instance, its incorporation into antibody-drug conjugates (ADCs) has demonstrated promising results in preclinical studies. The PEG moiety acts as a steric barrier, preventing rapid clearance by the reticuloendothelial system, while the amido group facilitates site-specific conjugation to biomolecules. This dual functionality has been exploited to develop novel anticancer agents that exhibit higher tumor specificity.

Moreover, the compound’s utility extends to the field of diagnostic imaging. PEGylation enhances the stability and solubility of contrast agents used in magnetic resonance imaging (MRI) and positron emission tomography (PET). Mal-amido-PEG2-amine has been employed to modify these agents, resulting in improved image quality and longer circulation times. This has significant implications for early detection and monitoring of diseases such as cancer and neurodegenerative disorders.

The synthesis of Mal-amido-PEG2-amine involves a series of well-established chemical reactions that highlight its accessibility for industrial-scale production. The process typically begins with the condensation of aminoethylamine with glyoxylic acid derivatives, followed by PEGylation via amide bond formation. These steps are optimized to ensure high yield and purity, making the compound commercially viable for research and therapeutic applications. The robust synthetic route underscores its importance as a building block in pharmaceutical manufacturing.

Recent research has also explored the use of Mal-amido-PEG2-amine in nanotechnology applications. Its ability to form stable complexes with hydrophobic molecules has been leveraged to develop novel drug delivery systems based on polymeric nanoparticles. These nanoparticles can encapsulate therapeutic agents and release them at targeted sites, thereby enhancing treatment efficacy while minimizing systemic toxicity. The incorporation of PEG units further improves the colloidal stability of these nanoparticles, ensuring prolonged circulation and sustained drug release.

The versatility of Mal-amido-PEG2-amine is further exemplified by its role in peptide-based therapeutics. Peptide drugs often suffer from poor bioavailability due to rapid degradation by proteases in biological fluids. PEGylation can mitigate this issue by shielding peptides from enzymatic attack and extending their half-life. Mal-amido-PEG2-amine has been used to modify peptide sequences, resulting in improved pharmacokinetic profiles and enhanced therapeutic effects. This approach has opened new avenues for treating conditions such as inflammatory diseases and autoimmune disorders.

In conclusion, Mal-amido-PEG2-amine is a pivotal compound in modern chemical biology and drug development. Its unique structural features enable diverse applications ranging from bioconjugate synthesis to advanced drug delivery systems. The ongoing research into its potential continues to uncover novel therapeutic strategies that address unmet medical needs. As scientific understanding progresses, it is anticipated that Mal-amido-PEG2-amine will play an increasingly central role in shaping the future of biomedical innovation.